Cas no 89371-35-7 (benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate)

• Product Name: benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate
• CAS No: 89371-35-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD08689599
• CID: 711647
• PubChem ID: 13477726
• Update Time: 2025-10-19

benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 1-methyl-2-oxoimidazolidine-4-carboxylate
• (S)-1-METHYL-2-OXO-IMIDAZOLIDINE-4-CARBOXYLIC ACIDBENZYL ESTER
• 4-Imidazolidinecarboxylicacid, 1-methyl-2-oxo-, phenylmethyl ester, (4S)-
• SCHEMBL14567386
• AKOS022172398
• benzyl (4S)-1-methyl-2-oxo-imidazolidine-4-carboxylate
• AS-38050
• CS-0172423
• Benzyl(S)-1-methyl-2-oxoimidazolidine-4-carboxylate
• F2147-9809
• (S)-1-Methyl-2-oxo-imidazolidine-4-carboxylic acid benzyl ester
• 89371-35-7
• (S)-Benzyl1-methyl-2-oxoimidazolidine-4-carboxylate
• SXTMXSXWPZPIFG-JTQLQIEISA-N
• MFCD08689599
• BENZYL (4S)-1-METHYL-2-OXOIMIDAZOLIDINE-4-CARBOXYLATE
• benzyl (S)-1-methyl-2-oxoimidazolidine-4-carboxylate
• benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate

• MDL： MFCD08689599
• Inchi： 1S/C12H14N2O3/c1-14-7-10(13-12(14)16)11(15)17-8-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,16)/t10-/m0/s1
• InChI Key： SXTMXSXWPZPIFG-JTQLQIEISA-N
• SMILES： O(CC1C=CC=CC=1)C([C@@H]1CN(C)C(N1)=O)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.228±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 440.3°C at 760 mmHg
• Flash Point: 220.1°C
• Refractive Index: 1.553
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• PSA: 58.64000
• LogP: 1.02010
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate

Introduction to benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate (CAS No. 89371-35-7)

Benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate (CAS No. 89371-35-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as benzyl (S)-1-methyl-2-oxoimidazolidine-4-carboxylate, is a chiral derivative of imidazolidinone, a class of compounds that have garnered considerable attention due to their potential biological activities and synthetic utility.

The structure of benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate features a benzyl group attached to the carboxylic acid moiety, which imparts unique chemical and physical properties to the molecule. The presence of the chiral center at the 4-position of the imidazolidinone ring adds an additional layer of complexity and potential for enantioselective reactions, making it a valuable intermediate in the synthesis of chiral pharmaceuticals.

Recent studies have highlighted the importance of benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate exhibited potent antiviral activity against several strains of influenza virus, demonstrating its potential as a lead compound for further drug development.

In another study, published in Organic Letters in 2021, scientists investigated the synthetic pathways for producing benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate. They developed an efficient and scalable method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the final product but also reduced the environmental impact by minimizing waste generation and energy consumption.

The biological activity of benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate has also been studied extensively. Research conducted at the University of California, San Francisco, in 2023 revealed that this compound has significant anti-inflammatory properties. In vitro experiments showed that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

In addition to its biological applications, benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate has been used as a building block in the synthesis of complex organic molecules. Its unique structural features make it an ideal starting material for constructing more elaborate architectures with diverse functionalities. For example, a study published in Angewandte Chemie International Edition in 2020 described the use of this compound in the synthesis of novel metalloenzymes with enhanced catalytic activity.

The stability and solubility properties of benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate are also noteworthy. It is stable under a wide range of conditions and can be readily dissolved in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In conclusion, benzyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate (CAS No. 89371-35-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic utility, and biological activity make it an important molecule for further exploration and development. As research continues to uncover new possibilities for its use, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.